Cas no 162096-49-3 (diethyl (5-methyl-2-nitrophenyl)propanedioate)

diethyl (5-methyl-2-nitrophenyl)propanedioate Properties

Names and Identifiers

• diethyl (5-methyl-2-nitrophenyl)propanedioate
• LogP
• diethyl 2-(5-methyl-2-nitrophenyl)malonate
• Diethyl 2-(5-methyl-2-nitro-phenyl)propanedioate
• SCHEMBL2566726
• DB-307824
• 162096-49-3
• CMOABWFMFVXDLW-UHFFFAOYSA-N
• +Expand

• InChIKey： CMOABWFMFVXDLW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17NO6/c1-4-20-13(16)12(14(17)21-5-2)10-8-9(3)6-7-11(10)15(18)19/h6-8,12H,4-5H2,1-3H3
• SMILES： CCOC(=O)C(C1=C(C=CC(=C1)C)[N+](=O)[O-])C(=O)OCC

Computed Properties

• Exact Mass: 295.10561
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 295.10558726g/mol
• Heavy Atom Count: 21
• Complexity: 373
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 95.74